4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile
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Overview
Description
4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile is a heterocyclic compound that features a pyrrolo[2,3-d]pyrimidine core with a chloro substituent at the 4-position and an acetonitrile group at the 5-position
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile typically involves multiple steps, starting from readily available precursors. One common method involves the condensation of ethyl 2-cyanoacetate with 2-bromo-1,1-dimethoxyethane to form ethyl 2-cyano-4,4-dimethoxybutanoate. This intermediate is then reacted with formamidine to yield 6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol, which undergoes cyclization to form 7H-pyrrolo[2,3-d]pyrimidin-4-ol. Finally, chlorination of this intermediate produces this compound .
Industrial Production Methods
Industrial production methods for this compound focus on optimizing yield and minimizing by-products. One such method involves the use of diethyl malonate as a starting material, which undergoes a series of reactions including α-alkylation, cyclization, and chlorination to produce the target compound. This method is advantageous due to its operational simplicity and high selectivity .
Chemical Reactions Analysis
Types of Reactions
4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile undergoes various chemical reactions, including:
Nucleophilic Aromatic Substitution: The chloro substituent can be replaced by nucleophiles under appropriate conditions.
Suzuki Coupling: This compound can participate in palladium-catalyzed cross-coupling reactions with boronic acids to form biaryl derivatives.
Common Reagents and Conditions
Nucleophilic Aromatic Substitution: Typically involves the use of nucleophiles such as amines or thiols in the presence of a base.
Suzuki Coupling: Requires a palladium catalyst, a base (e.g., potassium carbonate), and a boronic acid under an inert atmosphere.
Major Products Formed
Nucleophilic Aromatic Substitution: Produces substituted pyrrolo[2,3-d]pyrimidine derivatives.
Suzuki Coupling:
Scientific Research Applications
4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile is widely used as a building block in the synthesis of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. Derivatives of this compound have shown promise as anticancer and antiviral agents . Additionally, it is employed in the development of new therapeutic agents targeting specific kinases involved in disease pathways .
Mechanism of Action
The mechanism of action of compounds derived from 4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile often involves the inhibition of kinase enzymes. These enzymes play a critical role in cell signaling pathways that regulate cell growth, division, and survival. By inhibiting these kinases, the compounds can disrupt aberrant signaling pathways in cancer cells, leading to reduced proliferation and increased apoptosis .
Comparison with Similar Compounds
Similar Compounds
4-Aminopyrrolo[2,3-d]pyrimidine: Another pyrrolo[2,3-d]pyrimidine derivative with potential antitubercular activity.
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: A closely related compound used as an intermediate in the synthesis of various pharmaceutical agents.
Uniqueness
4-Chloro-7h-pyrrolo[2,3-d]pyrimidine-5-acetonitrile is unique due to its specific substitution pattern, which imparts distinct reactivity and biological activity. Its chloro and acetonitrile substituents make it a versatile intermediate for further functionalization, enabling the synthesis of a wide range of bioactive compounds .
Properties
Molecular Formula |
C8H5ClN4 |
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Molecular Weight |
192.60 g/mol |
IUPAC Name |
2-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl)acetonitrile |
InChI |
InChI=1S/C8H5ClN4/c9-7-6-5(1-2-10)3-11-8(6)13-4-12-7/h3-4H,1H2,(H,11,12,13) |
InChI Key |
VJQDJBNBMJMNKO-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C2=C(N1)N=CN=C2Cl)CC#N |
Origin of Product |
United States |
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